Cas no 102479-83-4 (Thiodiimidotricarbonicacid ([(HS)C(S)NH]2C(S)) (9CI))

• Product Name: Thiodiimidotricarbonicacid ([(HS)C(S)NH]2C(S)) (9CI)
• CAS No: 102479-83-4
• MF: C₃H₄N₂S₅
• MW: 272.73282
• CID: 146611
• Update Time: 2024-03-05

Thiodiimidotricarbonicacid ([(HS)C(S)NH]2C(S)) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiodiimidotricarbonicacid ([(HS)C(S)NH]2C(S)) (9CI)
• Thiodiimidotricarbonic acid ([(HS)C(S)NH]2C(S)) (9CI)

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.646±0.06 g/cm3(Predicted)
• Boiling Point: 305.5±25.0 °C(Predicted)
• PSA: 52.54
• pka: 1.50±0.20(Predicted)